Cas no 2413885-87-5 (tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate
• CAS No: 2413885-87-5
• MF: C₁₅H₂₃NO₄
• MW: 281.34742474556
• CID: 5674822
• PubChem ID: 165770147
• Update Time: 2025-07-21

tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(2-hydroxy-4-methoxyphenyl)propan-2-yl]carbamate
• 2413885-87-5
• EN300-26664992
• tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate

• Inchi： 1S/C15H23NO4/c1-14(2,3)20-13(18)16-15(4,5)11-8-7-10(19-6)9-12(11)17/h7-9,17H,1-6H3,(H,16,18)
• InChI Key： LWMSWCUFARTAOG-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C1C=CC(=CC=1O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.16270821g/mol
• Monoisotopic Mass: 281.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate

Introduction to Tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate (CAS No. 2413885-87-5)

Tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate, with the chemical identifier CAS No. 2413885-87-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their unique structural and functional properties.

The molecular structure of tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate features a tert-butyl group attached to a carbamate moiety, which is further linked to a phenolic ring substituted with hydroxyl and methoxy groups. This particular arrangement of functional groups imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential therapeutic applications. Carbamates have been explored for their roles as intermediates in the synthesis of various pharmaceuticals, including analgesics, anticonvulsants, and neuroprotective agents. The presence of both hydroxyl and methoxy groups in the phenolic ring of tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate suggests that it may exhibit enhanced solubility and bioavailability, which are critical factors for the efficacy of pharmaceutical compounds.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The tert-butyl group provides a stable anchoring point for further functionalization, while the carbamate moiety can serve as a reactive site for various chemical transformations. These characteristics make tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate an attractive building block for medicinal chemists seeking to develop new drugs with tailored properties.

The biological activity of carbamates has been extensively studied, particularly in the context of their interactions with biological targets such as enzymes and receptors. The hydroxyl and methoxy groups in the phenolic ring can influence these interactions by participating in hydrogen bonding or other forms of molecular recognition. This suggests that tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate may exhibit specific pharmacological effects depending on its mode of action.

Recent research has highlighted the importance of structural diversity in drug discovery programs. Compounds like tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate, which combine multiple functional groups in a unique arrangement, offer opportunities to explore new chemical spaces and potentially identify novel therapeutic entities. The combination of hydrophobicity provided by the tert-butyl group and hydrophilicity contributed by the hydroxyl and methoxy groups may enhance binding affinity to biological targets while improving pharmacokinetic profiles.

In addition to its potential as an intermediate in drug synthesis, tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate may also find applications in other areas of chemical research. For instance, its stability under various reaction conditions makes it suitable for use as a reference standard or analytical reagent. Furthermore, its unique structural features could inspire new synthetic methodologies or provide insights into molecular recognition processes.

The synthesis of carbamates typically involves reactions between carboxylic acids or acid chlorides with nucleophiles such as amines or alcohols. The tert-butyl group in tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)propan-2-ylcarbamate suggests that it could be synthesized through reactions involving tert-butanol or its derivatives. The presence of the phenolic ring further complicates the synthetic route but also opens up possibilities for introducing additional modifications through cross-coupling reactions or other advanced techniques.

The pharmacological evaluation of novel compounds like tert-butyl N-2-(2-hydroxy-4-methoxyphenyl)propan-2-y lcarbamate requires careful consideration of both preclinical and clinical data. In vitro studies can provide initial insights into its biological activity by assessing interactions with relevant targets, while animal models can offer more comprehensive evaluations of its efficacy and safety profiles. These studies are essential for determining whether this compound has sufficient potential to proceed to human trials.

The regulatory landscape for new pharmaceuticals is stringent and requires thorough documentation to support claims of safety and efficacy. Developers must navigate complex guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Compounds like tert-but yl N - 2 - ( 2 - hydro xy - 4 - me tho xy ph en y l ) pro pan - 2 - y lca rba mate strong > must undergo rigorous testing to meet these standards before they can be approved for clinical use.

The future prospects for carbamate-based drugs remain promising, with ongoing research exploring new applications and improving existing formulations. Advances in computational chemistry and high-throughput screening technologies are accelerating the discovery process by enabling rapid identification of promising candidates. Additionally, innovations in synthetic methodologies are making it easier to access complex molecular structures, which could lead to more effective therapies.

In conclusion, Tert-but yl N - 2 - ( 2 - hy dro xy - 4 - me tho xy ph en y l ) pro pan - 2 - y lca rba mate strong > (CAS No. 2413885 -87 -5) is a compound with significant potential in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery and development, while its diverse applications suggest broad utility across multiple scientific disciplines. As research continues to uncover new possibilities for this compound, it is likely to play an important role in shaping the future of medicinal chemistry.